Cas no 418776-02-0 (N-[(4-Methoxyphenyl)methyl]-2-methylcyclohexan-1-amine)

• Product Name: N-[(4-Methoxyphenyl)methyl]-2-methylcyclohexan-1-amine
• CAS No: 418776-02-0
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 5048892
• Update Time: 2025-06-14

N-[(4-Methoxyphenyl)methyl]-2-methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-[(4-methoxyphenyl)methyl]-2-methylcyclohexan-1-amine
• Cambridge id 5540425
• Oprea1_292911
• Oprea1_815222
• HMS1582M09
• N-[(4-Methoxyphenyl)methyl]-2-methylcyclohexan-1-amine

• Inchi： 1S/C15H23NO/c1-12-5-3-4-6-15(12)16-11-13-7-9-14(17-2)10-8-13/h7-10,12,15-16H,3-6,11H2,1-2H3
• InChI Key： DZPPROGWUHIKBN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CNC1CCCCC1C

Computed Properties

• Exact Mass: 233.177964357 g/mol
• Monoisotopic Mass: 233.177964357 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 233.35
• XLogP3: 3.5
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-[(4-Methoxyphenyl)methyl]-2-methylcyclohexan-1-amine

Research Brief on N-[(4-Methoxyphenyl)methyl]-2-methylcyclohexan-1-amine (CAS: 418776-02-0): Recent Advances and Applications

N-[(4-Methoxyphenyl)methyl]-2-methylcyclohexan-1-amine (CAS: 418776-02-0) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in treating various diseases.

One of the most notable advancements in the study of N-[(4-Methoxyphenyl)methyl]-2-methylcyclohexan-1-amine is its role as a precursor in the synthesis of bioactive molecules. Researchers have successfully utilized this compound to develop derivatives with enhanced binding affinity for specific biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications to the cyclohexylamine moiety of this compound could yield potent inhibitors of certain enzymes implicated in neurodegenerative disorders.

In addition to its synthetic utility, N-[(4-Methoxyphenyl)methyl]-2-methylcyclohexan-1-amine has shown promise in preclinical studies for its potential therapeutic effects. Recent in vitro and in vivo experiments have revealed its ability to modulate neurotransmitter systems, particularly those involving serotonin and dopamine receptors. These findings suggest that the compound may have applications in the treatment of psychiatric conditions such as depression and anxiety, although further validation is required.

The pharmacokinetic profile of N-[(4-Methoxyphenyl)methyl]-2-methylcyclohexan-1-amine has also been a subject of investigation. A 2022 study in Drug Metabolism and Disposition reported that the compound exhibits favorable absorption and distribution characteristics, with moderate plasma protein binding and a half-life suitable for once-daily dosing. However, challenges remain in optimizing its metabolic stability to reduce potential drug-drug interactions.

From a safety perspective, preliminary toxicological assessments indicate that N-[(4-Methoxyphenyl)methyl]-2-methylcyclohexan-1-amine has a relatively low acute toxicity profile. However, long-term studies are needed to evaluate its potential for organ toxicity and carcinogenicity. Researchers are also exploring formulation strategies to enhance its bioavailability and reduce side effects.

In conclusion, N-[(4-Methoxyphenyl)methyl]-2-methylcyclohexan-1-amine (CAS: 418776-02-0) represents a versatile and promising compound in the realm of drug discovery. Its unique chemical structure and biological activity make it a valuable candidate for further development. Future research should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and advancing it through clinical trials to realize its full therapeutic potential.